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Compound of Interest

Compound Name: 5-Bromo-2-fluorophenol
CAS No.: 112204-58-7
Cat. No.: B123259
Get Quote
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For researchers, scientists, and professionals in drug development, the selection of appropriate
chemical intermediates is a critical decision that can significantly impact the trajectory of their
work. This guide provides a comprehensive, data-driven comparison of 5-Bromo-2-
fluorophenol against a selection of other halogenated phenols, namely 2-chlorophenol, 4-
bromophenol, 2,4-dichlorophenol, and pentachlorophenol. By presenting key physicochemical
properties, biological activities, and toxicity data, this document aims to facilitate an informed
selection process for research and development applications.

Physicochemical and Toxicological Properties: A
Tabulated Comparison

The following tables summarize the key physicochemical and toxicological data for 5-Bromo-2-
fluorophenol and the selected halogenated phenols. This allows for a direct comparison of
their fundamental characteristics.

Table 1: Physicochemical Properties of Selected Halogenated Phenols
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5-Bromo-2- 2- 4- 2,4-
. Pentachloro
Property fluorophen Chlorophen Bromophen Dichloroph h |
eno
ol ol ol enol £
112204-58-
CAS Number 1] 95-57-8 106-41-2[2] 120-83-2 87-86-5[3]
Molecular
CeHaBrFO[1] CeHsCIO[4] CeHsBroJ[2] CeHaCl20 CeHCIsO[3]
Formula
Molecular
Weight ( 191.00 128.56 173.01[2] 163.00[5] 266.34[3]
g/mol)
Melting Point
) 38-41 8.7[4] 63-67[2] 45[5] 191
4
N , 205.8 +20.0 310
Boiling Point
0 (at 760 175[4] 236-238[2] 210[5] (decomposes
mmHg)[1] 3]
Density 1.840 (at 15 1.383 (at 1.978 (at 22
~1.8[1] ~1.265[4]
(g/cm3) °C)[6] 60°F/25°C)[7]  °C)[3]
logP 2.79[1] 2.15 2.59[6] 3.06 5.01
pKa Not available 8.48 9.34 7.85 4.74

Table 2: Acute Toxicity of Selected Halogenated Phenols
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Oral LDso (rat, Dermal LDso Inhalation LCso Key Hazard
Compound
mgl/kg) (rat, mg/kg) (rat, mg/L/4h) Statements

Harmful if
swallowed,
5-Bromo-2- Data not Data not Data not Causes skin
fluorophenol available available available irritation, Causes
serious eye
irritation.

Toxic if
swallowed, Toxic
in contact with
skin, Causes
2-Chlorophenol 670 680 >2.1 severe skin
burns and eye
damage, May
cause respiratory

irritation.

Harmful if
swallowed,
Causes skin
4-Bromophenol 1320 Data not Data not irritation, Causes
available available serious eye
irritation, May
cause respiratory
irritation.

Harmful if
swallowed, Toxic

in contact with

skin, Causes
2,4- Data not severe skin
) 580 - 4500([8][9] 780[8][9] _
Dichlorophenol available burns and eye

damage, Toxic to
aquatic life with
long lasting
effects.[9]
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Fatal if
swallowed, Fatal
in contact with
skin, Causes
severe skin
burns and eye

Pentachlorophen damage, Fatal if

27 - 211[10] 96 - 330[10] 0.2 - 2.1[10] _

ol inhaled,
Suspected of
causing cancer,
Very toxic to
aguatic life with
long lasting

effects.

Biological Activity Profile

Halogenated phenols exhibit a wide range of biological activities, including antimicrobial,
antifungal, antioxidant, and anticancer effects.[11] The nature and position of the halogen
substituents on the phenol ring play a crucial role in determining the potency and selectivity of
these activities.

While specific comparative studies detailing the ICso values of 5-Bromo-2-fluorophenol
against the other selected phenols under identical conditions are limited, existing literature on
related compounds provides valuable insights. For instance, studies on bromophenol
derivatives have demonstrated potent anticancer activity against various cell lines.[12] It has
also been noted that halogenation can enhance the biological activity of phenolic compounds.
[13]

For 2,4-dichlorophenol, ICso values have been reported in the context of its effect on activated
sludge, with an ICso of 72 mg/L based on the maximum specific growth rate for unacclimated
cultures.[14]

Experimental Protocols
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To facilitate further comparative research, detailed methodologies for key experiments are
provided below. These protocols are based on standard, widely accepted procedures for
evaluating the biological activity of phenolic compounds.

Cytotoxicity Assessment: MTT Assay

This protocol outlines the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT)
assay to determine the cytotoxic effects of the halogenated phenols on a selected cancer cell
line (e.g., HelLa).

Materials:

HelLa cells

e Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum
(FBS) and 1% penicillin-streptomycin

o 96-well plates

e Halogenated phenols (dissolved in a suitable solvent, e.g., DMSO)
e MTT solution (5 mg/mL in PBS)

e Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCI)

e Microplate reader

Procedure:

e Seed Hela cells into a 96-well plate at a density of 5,000-10,000 cells per well and incubate
for 24 hours at 37°C in a 5% COz atmosphere.

o Prepare serial dilutions of the halogenated phenols in culture medium.

o Remove the existing medium from the wells and add 100 L of the different concentrations of
the test compounds. Include a vehicle control (medium with the solvent) and a positive
control (e.g., doxorubicin).
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 Incubate the plate for 48 hours at 37°C in a 5% COz atmosphere.

e After incubation, add 20 pL of MTT solution to each well and incubate for another 4 hours.
o Carefully remove the medium containing MTT.

e Add 150 pL of the solubilization solution to each well to dissolve the formazan crystals.

» Measure the absorbance at 570 nm using a microplate reader.

o Calculate the percentage of cell viability for each concentration relative to the vehicle control
and determine the ICso value.

Antimicrobial Activity: Broth Microdilution Method

This protocol describes the broth microdilution method to determine the Minimum Inhibitory
Concentration (MIC) of the halogenated phenols against a bacterial strain (e.g.,
Staphylococcus aureus).

Materials:

o Staphylococcus aureus (e.g., ATCC 29213)

e Mueller-Hinton Broth (MHB)

o 96-well microtiter plates

e Halogenated phenols (dissolved in a suitable solvent)

e Bacterial inoculum standardized to 0.5 McFarland turbidity
Procedure:

e Add 100 pL of MHB to each well of a 96-well plate.

e Add 100 pL of the stock solution of the test compound to the first well and perform serial two-
fold dilutions across the plate.
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e Prepare a bacterial inoculum equivalent to a 0.5 McFarland standard and dilute it to achieve
a final concentration of approximately 5 x 10> CFU/mL in the wells.

e Add 10 pL of the standardized bacterial suspension to each well. Include a positive control
(bacteria without any compound) and a negative control (broth only).

 Incubate the plate at 37°C for 18-24 hours.

e The MIC is determined as the lowest concentration of the compound that completely inhibits
visible bacterial growth.

Visualizing Cellular Impact: Signaling Pathways and
Experimental Workflow

Halogenated phenols can exert their biological effects by modulating various cellular signaling
pathways. The NF-kB and MAPK pathways are critical regulators of inflammation, cell
proliferation, and apoptosis, and are known to be affected by phenolic compounds.

Below are diagrams representing a general experimental workflow for comparing halogenated
phenols and the canonical NF-kB and MAPK signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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